Cas no 771580-70-2 (4-(Trifluoromethyl)pyridine-3-ylmethylamine)

4-(Trifluoromethyl)pyridine-3-ylmethylamine structure
771580-70-2 structure
Product Name:4-(Trifluoromethyl)pyridine-3-ylmethylamine
CAS No:771580-70-2
MF:C7H7F3N2
MW:176.139091730118
MDL:MFCD06201889
CID:68799
PubChem ID:3523817
Update Time:2025-04-18

4-(Trifluoromethyl)pyridine-3-ylmethylamine Chemical and Physical Properties

Names and Identifiers

    • (4-(Trifluoromethyl)pyridin-3-yl)methanamine
    • [4-(Trifluoromethyl)pyridin-3-yl]methylamine
    • [4-(Trifluoromethyl)pyridine-3-yl]methylamine
    • C-(4-Trifluoromethyl-pyridin-3-yl)-methylamine
    • [4-(trifluoromethyl)-3-pyridyl]methanamine
    • 1-[4-(Trifluoromethyl)pyridin-3-yl]methanamine
    • 3-Pyridinemethanamine, 4-(trifluoromethyl)-
    • 1-[4-(Trifluoromethyl)-3-pyridinyl]methanamine
    • [(4-Trifluoromethylpyridin-3-yl)methyl]amine
    • BCP13039
    • SCHEMBL507313
    • FT-0656575
    • CS-0343043
    • 3-Aminomethyl-4-trifluoromethyl-pyridine
    • TS-01471
    • DTXSID90393296
    • J-501330
    • [4-(trifluoromethyl)pyridin-3-yl]methanamine
    • (4-(trifluoromethyl)pyridine-3-yl)methylamine
    • EN300-310740
    • 771580-70-2
    • AM804348
    • {[4-(trifluoromethyl)-3-pyridinyl]methyl}amine
    • Octadecanoicacidmagnesiumsalt
    • MFCD06201889
    • AKOS005063533
    • AB23112
    • CHEMBL4577677
    • AC-29105
    • A9769
    • (4-trifluoromethyl-pyridin-3-yl)-methylamine
    • 3-(Aminomethyl)-4-(trifluoromethyl)pyridine
    • 4-(Trifluoromethyl)pyridine-3-ylmethylamine
    • MDL: MFCD06201889
    • Inchi: 1S/C7H7F3N2/c8-7(9,10)6-1-2-12-4-5(6)3-11/h1-2,4H,3,11H2
    • InChI Key: BNOMILFMXFLECU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN=CC=1CN)(F)F

Computed Properties

  • Exact Mass: 176.05621
  • Monoisotopic Mass: 176.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Boiling Point: 219.199 ℃ at 760 mmHg
  • PSA: 38.91

4-(Trifluoromethyl)pyridine-3-ylmethylamine Pricemore >>

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